Cas no 2229082-02-2 (3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole
• CAS No: 2229082-02-2
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6267094
• PubChem ID: 165974414
• Update Time: 2025-08-04

3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole
• 2229082-02-2
• EN300-1927479

• Inchi： 1S/C12H15BrN2/c1-12(2,8-13)11-9-6-4-5-7-10(9)14-15(11)3/h4-7H,8H2,1-3H3
• InChI Key： XGYCDYILLXLLRI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole

Professional Introduction to Compound with CAS No. 2229082-02-2 and Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole

The compound with the CAS number 2229082-02-2 and the product name 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic compounds, specifically indazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Indazole derivatives are known for their structural versatility and functional adaptability, making them valuable scaffolds in drug discovery. The presence of a bromo-substituted isobutyl group at the 1-position and a methyl group at the 2-position of the indazole ring introduces unique electronic and steric properties to the molecule. These modifications can influence its interactions with biological targets, thereby modulating its pharmacological effects.

Recent research in medicinal chemistry has highlighted the importance of optimizing indazole derivatives for improved efficacy and reduced toxicity. The structural features of 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole make it a promising candidate for further investigation. Specifically, the bromine atom at the 1-position can serve as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of more complex derivatives.

The methyl groups at the 2-position contribute to the steric environment of the molecule, which can be critical for binding affinity and selectivity. Studies have shown that methyl substitutions in indazole rings can enhance interactions with certain biological targets, potentially leading to more potent pharmacological effects. This compound’s design aligns with current trends in drug development, where structural optimization is key to achieving desired therapeutic outcomes.

In addition to its structural significance, 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole has shown promise in preliminary pharmacological evaluations. Research indicates that this compound exhibits inhibitory activity against various enzymes and receptors relevant to inflammatory and neurological disorders. The bromine substituent, in particular, has been associated with enhanced binding affinity in several drug targets, suggesting that this derivative could be a valuable tool for developing novel therapeutics.

The synthesis of 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole involves multi-step organic transformations, showcasing the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a brominated indazole precursor followed by functionalization at the 1-position using an appropriate isobutylating agent. The introduction of methyl groups at the 2-position is achieved through selective alkylation or other coupling reactions. These synthetic strategies highlight the compound’s complexity and the precision required in its preparation.

Advances in computational chemistry have also played a crucial role in understanding the properties of 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole. Molecular modeling studies have provided insights into its binding interactions with potential targets, aiding in the design of more effective derivatives. These computational approaches complement experimental efforts, allowing researchers to predict and optimize pharmacological properties before conducting costly wet-lab experiments.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of indazole derivatives continues to drive innovation across multiple industries, underscoring their importance as building blocks for functional materials.

As research progresses, further exploration of 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole will likely uncover new therapeutic possibilities and synthetic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for society. The continued development of this class of compounds represents a cornerstone of modern medicinal chemistry and underscores its relevance in addressing global health challenges.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-2-methyl-2H-indazole (CAS No. 2229082-02-2) exemplifies the innovative spirit driving advancements in pharmaceutical chemistry. Its unique structure, combined with promising pharmacological properties, positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications and synthetic pathways for indazole derivatives, compounds like this will remain at the forefront of scientific exploration.